Cas no 1211524-38-7 (3-Phenylpyridin-4-amine)

• Product Name: 3-Phenylpyridin-4-amine
• CAS No: 1211524-38-7
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• MDL: MFCD09952114
• CID: 1033857
• PubChem ID: 46314643
• Update Time: 2025-06-07

3-Phenylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpyridin-4-amine
• 4-amino-3-phenylpyridine
• AK132097
• KB-36378
• RL00888
• SureCN3781149
• SY045807
• AKOS013404827
• Z1192004970
• SCHEMBL3781149
• CS-0040764
• 4-Amino-3-phenyl pyridine
• SB52617
• EN300-171144
• DTXSID90673484
• Y10115
• MFCD09952114
• J-514373
• AS-55135
• 1211524-38-7
• DB-105712

• MDL： MFCD09952114
• Inchi： 1S/C11H10N2/c12-11-6-7-13-8-10(11)9-4-2-1-3-5-9/h1-8H,(H2,12,13)
• InChI Key： GRTBROPARUQBTJ-UHFFFAOYSA-N
• SMILES： NC1C=CN=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Phenylpyridin-4-amine

Introduction to 3-Phenylpyridin-4-amine (CAS No: 1211524-38-7)

3-Phenylpyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No) 1211524-38-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the phenylpyridine class, a family of molecules known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

The molecular structure of 3-Phenylpyridin-4-amine consists of a pyridine ring substituted with a phenyl group at the 3-position and an amine group at the 4-position. This specific arrangement contributes to its distinct chemical and biological characteristics. The presence of both aromatic and nitrogen-containing rings enhances its ability to interact with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focusing on developing novel therapeutic agents derived from phenylpyridine derivatives. 3-Phenylpyridin-4-amine has emerged as a promising candidate due to its potential to modulate various cellular pathways. Studies have demonstrated its ability to inhibit certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The compound's amine functionality allows for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced pharmacological profiles.

One of the most intriguing aspects of 3-Phenylpyridin-4-amine is its role in the development of targeted therapies. Researchers have explored its interactions with proteins and nucleic acids, uncovering mechanisms that could lead to novel treatment strategies. For instance, preliminary studies suggest that this compound may interfere with the activity of kinases, which are often overexpressed in cancer cells. By inhibiting these kinases, 3-Phenylpyridin-4-amine could potentially disrupt tumor growth and progression.

The pharmacokinetic properties of 3-Phenylpyridin-4-amine are also under investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy and minimizing side effects. Initial pharmacokinetic studies indicate that it exhibits moderate solubility in water and oil, suggesting a reasonable bioavailability after oral administration. Additionally, its metabolic pathways have been characterized, providing insights into how it is broken down and eliminated from the body.

Advances in computational chemistry have further accelerated the study of 3-Phenylpyridin-4-amine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and optimize the structure for better affinity and selectivity. Such computational approaches are invaluable in drug discovery, as they can significantly reduce the time and cost associated with experimental testing.

The synthesis of 3-Phenylpyridin-4-amine has also seen considerable progress. Chemists have developed efficient synthetic routes that minimize waste and maximize yield. These methods often involve multi-step reactions that incorporate functional group transformations such as amination and cyclization. The ability to produce this compound reliably and cost-effectively is essential for both academic research and industrial applications.

In conclusion, 3-Phenylpyridin-4-amine (CAS No: 1211524-38-7) represents a fascinating area of study within pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to play a significant role in future medical advancements.